Cas no 919788-60-6 (8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one)

8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one structure
919788-60-6 structure
Product Name:8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
CAS No:919788-60-6
MF:C9H8ClFN2O2
MW:230.623424530029
CID:803366
PubChem ID:58168629
Update Time:2025-04-19

8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
    • Pyrido[3,2-f]-1,4-oxazepin-5(2H)-one, 8-chloro-7-fluoro-3,4-dihydro-4-methyl-
    • SCHEMBL2669132
    • DTXSID901144573
    • 919788-60-6
    • 8-Chloro-7-fluoro-3,4-dihydro-4-methylpyrido[3,2-f]-1,4-oxazepin-5(2H)-one
    • Inchi: 1S/C9H8ClFN2O2/c1-13-2-3-15-8-5(9(13)14)4-6(11)7(10)12-8/h4H,2-3H2,1H3
    • InChI Key: QMMZYKPTRCBUJV-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(N=1)OCCN(C)C2=O)F

Computed Properties

  • Exact Mass: 230.02600
  • Monoisotopic Mass: 230.0258334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.43000
  • LogP: 1.27640
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